Cas no 1261909-33-4 (2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine)

• Product Name: 2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine
• CAS No: 1261909-33-4
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• MDL: MFCD18312034
• CID: 2762806
• PubChem ID: 135741746
• Update Time: 2025-06-13

2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-4-hydroxyphenyl)pyridin-3-ol
• 2-(3-FLUORO-4-HYDROXYPHENYL)-3-HYDROXYPYRIDINE
• MFCD18312034
• DTXSID70695508
• 2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine, 95%
• 1261909-33-4
• 2-Fluoro-4-(3-hydroxypyridin-2(1H)-ylidene)cyclohexa-2,5-dien-1-one
• 2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine

• MDL： MFCD18312034
• Inchi： 1S/C11H8FNO2/c12-8-6-7(3-4-9(8)14)11-10(15)2-1-5-13-11/h1-6,14-15H
• InChI Key： PUIWQZDDIAHYGL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C(=CC=CN=1)O)O

Computed Properties

• Exact Mass: 205.05390666Da
• Monoisotopic Mass: 205.05390666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine

Comprehensive Overview of 2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine (CAS No. 1261909-33-4): Properties, Applications, and Research Insights

2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine (CAS No. 1261909-33-4) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. The presence of both hydroxyphenyl and hydroxypyridine moieties, along with a fluorine substituent, makes this compound a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, fluorescence probes, and coordination chemistry.

In recent years, the demand for fluorinated organic compounds like 2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine has surged, driven by their enhanced metabolic stability and bioavailability in medicinal chemistry. This compound’s CAS No. 1261909-33-4 is frequently searched in academic databases and patent filings, reflecting its relevance in developing kinase inhibitors and antioxidant agents. Its dual hydroxyl groups also enable chelation with metal ions, opening avenues for catalysis and sensor development.

From a synthetic perspective, 2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine is often synthesized via Suzuki-Miyaura cross-coupling or nucleophilic aromatic substitution, methods widely discussed in organic chemistry forums. Its fluorescence properties are another hot topic, with studies exploring its use in bioimaging and molecular tagging. The compound’s logP value and solubility profile are critical parameters for researchers optimizing drug formulations.

Environmental and green chemistry trends have also influenced research around this compound. Scientists are investigating solvent-free synthesis routes and biodegradable derivatives to align with sustainability goals. Questions like “How to improve the yield of CAS 1261909-33-4?” or “What are the toxicological profiles of fluorinated hydroxypyridines?” are common in search engine queries, highlighting the need for accessible, data-driven insights.

In material science, 2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine serves as a building block for supramolecular polymers and liquid crystals. Its ability to form hydrogen bonds and π-π stacking interactions is exploited in designing self-healing materials and organic electronics. The compound’s thermal stability and photophysical behavior are frequently analyzed using DFT calculations and spectroscopic techniques.

For researchers navigating patent landscapes, CAS No. 1261909-33-4 appears in claims related to neuroprotective agents and anti-inflammatory drugs. Its structural analogs are often featured in PubMed articles discussing structure-activity relationships (SAR). The rise of AI-assisted drug design has further amplified interest in such scaffolds, with computational models predicting their binding affinities to target proteins.

In summary, 2-(3-Fluoro-4-hydroxyphenyl)-3-hydroxypyridine (CAS No. 1261909-33-4) is a multifaceted compound bridging gaps between medicinal chemistry, material science, and environmental sustainability. Its ongoing study addresses both fundamental scientific questions and practical industrial needs, making it a staple in modern chemical research.